6-(4-chlorophenoxy)-1-hexanethiol

• IUPAC Name: 6-(4-chlorophenoxy)hexane-1-thiol
• InChI: InChI=1S/C12H17ClOS/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-15/h5-8,15H,1-4,9-10H2
• InChI Key: HPVNSSLCXASIPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCS)Cl
• Molecular Formula: C12H17ClOS
• Molecular Weight: 244.78 g/mol

Description

6-(4-Chlorophenoxy)-1-hexanethiol is a thiol-terminated organic compound characterized by a hexane backbone with a 4-chlorophenoxy substituent at the sixth carbon and a terminal thiol (-SH) group. Its molecular formula is C₁₂H₁₇ClOS, with an average molecular weight of 244.78 g/mol and a monoisotopic mass of 244.076 Da. The chlorine atom on the phenoxy group enhances electron-withdrawing effects, influencing its electronic and steric properties.

This compound is primarily used in surface chemistry for forming self-assembled monolayers (SAMs) due to its balanced chain length, which facilitates hybridization and electrochemical processes while avoiding excessive monolayer density that impedes electron transfer . Additionally, its structural analogs have shown promise in materials science, such as in polymer electrolyte membranes for fuel cells .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and functional differences between 6-(4-chlorophenoxy)-1-hexanethiol and related thiols:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties
6-(4-chlorophenoxy)-1-hexanethiol	C₁₂H₁₇ClOS	244.78	Thiol, 4-chlorophenoxy	High S/B ratio (4.9), moderate volatility
6-Phenoxy-1-hexanethiol	C₁₂H₁₈OS	210.34	Thiol, phenoxy	Lower polarity, higher hydrophobicity
1-Hexanethiol	C₆H₁₄S	118.24	Thiol	High volatility, S/B ratio 4.9
6-Mercapto-1-hexanol	C₆H₁₄OS	134.23	Thiol, hydroxyl	High background noise (S/B: 1.4)
Thioctic acid	C₈H₁₄O₂S₂	206.33	Dithiolane, carboxylic acid	Low S/B ratio (1.56)
CBPHT*	C₁₉H₁₉ClN₂O₂S	374.88	Thiol, benzoxazolyl	High thermal stability, ion conductivity

*CBPHT: 6-[4-(5-chloro-2-benzoxazolyl)phenoxy]-1-hexanethiol

Functional and Application-Specific Comparisons

Electrochemical Performance

• 6-(4-Chlorophenoxy)-1-hexanethiol vs. 1-Hexanethiol: While both compounds exhibit a high signal-to-background (S/B) ratio of 4.9 in electrochemical assays, 1-hexanethiol’s shorter chain increases volatility, complicating handling and SAM stability. The longer hexane backbone in the target compound reduces volatility and optimizes monolayer density for efficient electron transfer .
• Comparison with 6-Mercapto-1-hexanol and Thioctic Acid: The hydroxyl group in 6-mercapto-1-hexanol introduces hydrophilicity but raises background noise (S/B: 1.4), making it less suitable for sensitive assays. Thioctic acid’s dithiolane ring and carboxylic acid group further degrade S/B ratios (1.56), highlighting the superiority of the target compound in low-background applications .